![molecular formula C23H23FN4O5S B2540740 2-fluoro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-morpholin-4-ylphenyl]pyridine-4-carboxamide CAS No. 1241164-77-1](/img/structure/B2540740.png)
2-fluoro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-morpholin-4-ylphenyl]pyridine-4-carboxamide
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Overview
Description
2-fluoro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-morpholin-4-ylphenyl]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C23H23FN4O5S and its molecular weight is 486.52. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Drug Development
Compounds structurally related to 2-fluoro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-morpholin-4-ylphenyl]pyridine-4-carboxamide have been pivotal in the development of selective and orally efficacious inhibitors targeting the Met kinase superfamily. Such compounds have demonstrated significant tumor stasis in various cancer models, highlighting their potential in oncology therapeutics (Schroeder et al., 2009). Furthermore, derivatives have shown potent antitubercular and antibacterial activities, suggesting a broad spectrum of antimicrobial applications (Bodige et al., 2019).
Biochemical Studies
In the realm of biochemical research, certain derivatives have been utilized as PET radiotracers for studying cannabinoid receptors, demonstrating the utility of these compounds in neuroscientific research and the potential for exploring neurological disorders (Katoch-Rouse & Horti, 2003). This exemplifies the compound's relevance in advancing our understanding of brain function and pathology.
Material Science
Research has also extended into the material sciences, where derivatives of the mentioned compound have been explored for their photophysical properties. Such studies have led to the development of novel fluorophores with potential applications in sensing technologies, optical materials, and electronic devices (Hagimori et al., 2019). The fluorescence properties of these compounds, particularly in relation to binding with proteins, have further implications for biochemical assays and diagnostic tools (Meng et al., 2012).
Mechanism of Action
Target of Action
Similar compounds have been found to target the metabotropic glutamate receptor 2 (mglur2) . This receptor plays a crucial role in several neuropsychiatric disorders .
Mode of Action
Related compounds have been described as negative allosteric modulators . This means they bind to a site on the receptor that is distinct from the active site, leading to a conformational change that reduces the receptor’s activity .
Biochemical Pathways
The suzuki–miyaura cross-coupling reaction is mentioned in relation to similar compounds . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Pharmacokinetics
A related compound was synthesized with a high molar activity and excellent radiochemical purity, suggesting potential for good bioavailability .
Result of Action
Related compounds have been used in positron emission tomography (pet) imaging studies of mglur2 function , indicating that they may have effects at the molecular and cellular level.
Action Environment
The suzuki–miyaura cross-coupling reaction, associated with similar compounds, is known for its mild and functional group tolerant reaction conditions , suggesting that the compound may be relatively stable under various environmental conditions.
properties
IUPAC Name |
2-fluoro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-morpholin-4-ylphenyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23FN4O5S/c1-32-19-5-2-17(3-6-19)27-34(30,31)21-15-18(4-7-20(21)28-10-12-33-13-11-28)26-23(29)16-8-9-25-22(24)14-16/h2-9,14-15,27H,10-13H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDGDNQLLLQIWPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)NC(=O)C3=CC(=NC=C3)F)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23FN4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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